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Compound of Interest

Compound Name: 1-Bromo-3-iodobenzene

Cat. No.: B1265593

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the safe handling, storage, and
emergency procedures for 1-Bromo-3-iodobenzene (CAS No: 591-18-4). The information is
compiled from multiple safety data sheets (SDS) to ensure a comprehensive overview for
laboratory and drug development professionals.

Chemical Identification and Physical Properties

1-Bromo-3-iodobenzene is a clear, colorless to light yellow liquid.[1] It is important to note that
this compound is light-sensitive and should be stored accordingly.[1][2]

Table 1: Chemical and Physical Properties of 1-Bromo-3-iodobenzene
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Property Value References
CAS Number 591-18-4 [11[3]
Molecular Formula CeH4Brl [1][3]
Molecular Weight 282.9 g/mol [3]
Appearance C.:Ieér, colorless to light yellow (3]
liquid

Melting Point -9.3t0-9 °C [1][3]
Boiling Point 120 °C at 18-24 hPa [11[3]
Density 2.219 g/mL at 25 °C [1114]
Flash Point 113 °C (closed cup) [3]
Solubility Insoluble in water [1114]

Refractive Index

n20/D 1.66

[1]14]

Sensitivity

Light sensitive

[1](2]

Hazard Identification and GHS Classification

1-Bromo-3-iodobenzene is classified as a hazardous substance. The GHS classification
indicates that it can cause skin, eye, and respiratory irritation.[5][6]

Table 2: GHS Hazard Classification for 1-Bromo-3-iodobenzene

Hazard Class Category Hazard Statement References
Skin H315: Causes skin

: i 2 N [5][6]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

. 2A N [51[6]
Damage/Eye Irritation eye irritation
Specific Target Organ
o ] H335: May cause

Toxicity (Single 3 [5][6]

Exposure)

respiratory irritation
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Signal Word: Warning[3][5]
Hazard Pictogram:

walt text

Safe Handling and Storage Protocols

Proper handling and storage procedures are crucial to minimize the risks associated with 1-
Bromo-3-iodobenzene.

Handling

e Avoid contact with skin, eyes, and clothing.[7][8]

Do not breathe mist, vapors, or spray.[5]

Use only in a well-ventilated area or outdoors.[5][8]

Wash hands and any exposed skin thoroughly after handling.[5]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and protective clothing.[5][8]

Storage

e Store in a cool, dry, and well-ventilated place.[3][5]
o Keep the container tightly closed when not in use.[3][8]
e Protect from direct sunlight.[5]

» Store away from incompatible materials such as strong oxidizing agents, strong bases, and
strong acids.[1][2]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling 1-Bromo-3-iodobenzene.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification References
Wear appropriate protective
eyeglasses or chemical safety
goggles as described by

Eye/Face Protection OSHA's eye and face [51[7]

protection regulations in 29
CFR 1910.133 or European
Standard EN166.

Skin Protection

Wear appropriate gloves to

prevent skin exposure.

[7]

Body Protection

Wear protective clothing.

[8]

Respiratory Protection

Use only in a well-ventilated
area. If needed, use a NIOSH-

approved respirator.

[8]

Emergency Procedures

In the event of an emergency, follow these procedures and seek medical attention.

First-Aid Measures

Table 4: First-Aid Measures for 1-Bromo-3-iodobenzene Exposure
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Exposure Route

First-Aid Protocol

References

Inhalation

Move the person into fresh air.
If not breathing, give artificial
respiration. Consult a

physician.

[3]

Skin Contact

Wash off with soap and plenty

of water. Consult a physician.

[3]

Eye Contact

Rinse thoroughly with plenty of
water for at least 15 minutes

and consult a physician.

[3]

Ingestion

Never give anything by mouth
to an unconscious person.
Rinse mouth with water.

Consult a physician.

[3]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3][8]

e Hazardous Combustion Products: During a fire, irritating and highly toxic gases may be

generated, including carbon oxides, hydrogen bromide gas, and hydrogen iodide.[3][8]

» Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[7][8]

Accidental Release Measures

Personal Precautions: Use personal protective equipment. Ensure adequate ventilation and

evacuate personnel to safe areas.[3]

Environmental Precautions: Prevent the product from entering drains.[3]

Containment and Cleanup: Soak up the spill with an inert absorbent material (e.g., sand,

silica gel) and dispose of it as hazardous waste. Keep in suitable, closed containers for
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disposal.[3][7]
Toxicological and Ecological Information
o Acute Toxicity: No data available.[3]
o Skin Corrosion/Irritation: Causes skin irritation.[5][6]
» Serious Eye Damage/Irritation: Causes serious eye irritation.[5][6]
o Respiratory Irritation: May cause respiratory irritation.[5][6]
o Carcinogenicity: Not classified as a carcinogen by IARC, NTP, or OSHA.[8]

» Ecological Information: No data available on toxicity, persistence, and degradability.[3] Do
not let this chemical enter the environment.[5]

Experimental Protocols and Visualizations

While specific experimental protocols for determining the safety data of 1-Bromo-3-
iodobenzene are not publicly available, the following diagrams illustrate the logical workflows
for safe handling and emergency response based on the compiled SDS information.
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4 )

Safe Handling Workflow

Start Handling

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

Work in a Well-Ventilated Area
(Fume Hood)

l

Avoid Contact with
Skin, Eyes, and Clothing

l

Avoid Inhaling Vapors

'

Wash Hands Thoroughly
After Handling

Handling Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Bromo-3-iodobenzene.
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Accidental Spill Response

Spill Detected

Evacuate Immediate Area Wear Appropriate PPE

/

Ensure Adequate Ventilation

l

Contain Spill with
Inert Absorbent Material

l

Collect and Place in
Sealed Container for Disposal

l

Clean Spill Area

i

Dispose of as
Hazardous Waste

Spill Cleanup Complete

Click to download full resolution via product page

Caption: Logical steps for responding to an accidental spill.
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First Aid for Exposure

Exposure Occurs

Determine Route of Exposure

Inhalation

Move to Fresh Air
Give Artificial Respiration if Needed

Ingestion

Wash with Soap and Water

Rinse with Water for 15 mins

Rinse Mouth with Water
Do Not Induce Vomiting

Consult a Physician

Click to download full resolution via product page

Caption: Decision-making process for first aid following exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Bromo-3-iodobenzene: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265593#1-bromo-3-iodobenzene-safety-handling-
and-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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